Cas no 1214330-98-9 (5-(Chloromethyl)-3',3-difluorobiphenyl)
5-(Chloromethyl)-3',3-difluorobiphenyl Chemical and Physical Properties
Names and Identifiers
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- 5-(chloromethyl)-3',3-difluorobiphenyl
- 5-(Chloromethyl)-3',3-difluorobiphenyl
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- Inchi: 1S/C13H9ClF2/c14-8-9-4-11(7-13(16)5-9)10-2-1-3-12(15)6-10/h1-7H,8H2
- InChI Key: HLUGHAUGULRMMR-UHFFFAOYSA-N
- SMILES: ClCC1=CC(=CC(=C1)C1C=CC=C(C=1)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 222
- XLogP3: 4.5
- Topological Polar Surface Area: 0
5-(Chloromethyl)-3',3-difluorobiphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011011817-1g |
5-(Chloromethyl)-3',3-difluorobiphenyl |
1214330-98-9 | 97% | 1g |
$1564.50 | 2023-09-04 |
5-(Chloromethyl)-3',3-difluorobiphenyl Related Literature
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 5-(Chloromethyl)-3',3-difluorobiphenyl
5-(Chloromethyl)-3',3-difluorobiphenyl: A Comprehensive Overview
The compound 5-(Chloromethyl)-3',3-difluorobiphenyl (CAS No. 1214330-98-9) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl system with fluorine substituents at the 3' and 3 positions, and a chloromethyl group attached to the fifth position of the phenyl ring. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic research and industrial applications.
Recent studies have highlighted the importance of 5-(Chloromethyl)-3',3-difluorobiphenyl in the development of advanced materials, particularly in the field of electronics. The fluorine atoms in the molecule contribute to its high thermal stability and chemical resistance, while the chloromethyl group provides reactivity that can be exploited in various synthetic pathways. Researchers have explored its potential as a precursor for synthesizing novel polymers and high-performance adhesives, where its unique combination of stability and reactivity is highly advantageous.
In terms of synthesis, 5-(Chloromethyl)-3',3-difluorobiphenyl is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent fluorination. The synthesis pathway has been optimized in recent years to improve yield and reduce environmental impact, aligning with the growing emphasis on sustainable chemical processes. These advancements have made the compound more accessible for large-scale production, facilitating its integration into industrial applications.
The electronic properties of 5-(Chloromethyl)-3',3-difluorobiphenyl have also been extensively studied. Its ability to act as an electron-deficient aromatic system makes it a valuable component in the design of organic semiconductors. Recent research has demonstrated its potential in enhancing the performance of organic light-emitting diodes (OLEDs) by improving charge transport properties and emission efficiency. This has positioned the compound as a promising candidate for next-generation display technologies.
Beyond electronics, 5-(Chloromethyl)-3',3-difluorobiphenyl has found applications in pharmaceutical chemistry due to its ability to serve as a versatile building block for drug design. Its structure allows for easy functionalization, enabling the creation of bioactive molecules with tailored pharmacological properties. Recent studies have explored its role in developing new classes of antibiotics and anticancer agents, underscoring its versatility across diverse chemical domains.
In conclusion, 5-(Chloromethyl)-3',3-difluorobiphenyl (CAS No. 1214330-98-9) stands out as a multifaceted compound with wide-ranging applications in materials science, electronics, and pharmaceuticals. Its unique structure, combined with advancements in synthesis and application techniques, continues to drive innovation across these fields. As research progresses, this compound is expected to play an increasingly pivotal role in shaping future technologies and therapeutic solutions.
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